Cas no 5419-18-1 (4-hexadecylmorpholine)

4-hexadecylmorpholine structure
4-hexadecylmorpholine structure
Product Name:4-hexadecylmorpholine
CAS No:5419-18-1
MF:C20H41NO
MW:311.545646429062
CID:940030
PubChem ID:117615
Update Time:2025-04-19

4-hexadecylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 4-hexadecylmorpholine
    • AI3-19525
    • NSC9653
    • NS00027951
    • cetylmorpholine
    • NSC-9653
    • NSC9652
    • AKOS024390916
    • 25727-91-7
    • AS-57443
    • N-CETYLMORPHOLINE
    • DTXSID5067130
    • Morpholine, 4-hexadecyl-
    • JCTYXESWNZITDY-UHFFFAOYSA-N
    • 5419-18-1
    • NSC-9652
    • SCHEMBL1261601
    • EINECS 247-212-1
    • Inchi: 1S/C20H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-17-19-22-20-18-21/h2-20H2,1H3
    • InChI Key: JCTYXESWNZITDY-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 577.48384
  • Monoisotopic Mass: 311.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5A^2
  • XLogP3: 7.6

Experimental Properties

  • Density: 0.872
  • Boiling Point: 396°C at 760 mmHg
  • Flash Point: 116.5°C
  • Refractive Index: 1.459
  • PSA: 79.23
  • LogP: 5.73780
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.